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Compound of Interest

Compound Name: Benzo|c]phenanthrene-d5

Cat. No.: B586120

For researchers, scientists, and professionals in drug development, the accuracy and reliability
of analytical measurements are paramount. The use of Certified Reference Materials (CRMS) is
fundamental to ensuring the quality and validity of these measurements.
Benzo[c]phenanthrene-d5, a deuterated form of the polycyclic aromatic hydrocarbon (PAH)
Benzo[c]phenanthrene, serves as an essential internal standard in quantitative analytical
methods, such as Gas Chromatography-Mass Spectrometry (GC-MS), to correct for analyte
loss during sample preparation and analysis.[1][2] This guide provides a comparison of
commercially available Benzo[c]phenanthrene-d5 CRMs and details a typical experimental
protocol for its application.

Product Comparison

The selection of a suitable CRM is critical for analytical accuracy. The table below summarizes
the specifications of Benzo[c]phenanthrene-d5 CRMs available from various suppliers.
Researchers should consider factors such as purity, format, and available unit sizes when
selecting a material for their specific application.
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Supplier/Br  Catalog CAS Molecular Format/App Available
and Number Number Formula earance Unit Sizes
LGC B 1795011-61- _ 2.5mg, 25
Not specified C18H7D5 Solid
Standards 8 mg[3]
MedchemExp  HY- 1795011-61- Not
C18H7D5 Solid B
ress W012277S 8 specified[2]
Pharmaffiliate  PA STI 1795011-61- Pale Yellow N
C18H7D5 ) Not specified
s 010020 8 Solid[4]
Toronto
1795011-61- B _
Research B121902 8 Not specified Solid 2.5 mg[5]
Chemicals

Note: The unlabeled CAS number for Benzo|c]phenanthrene is 195-19-7.[2][3] Purity and
concentration information were not consistently provided by all suppliers and should be
confirmed by consulting the Certificate of Analysis for a specific lot number.

Experimental Protocol: Quantification of PAHs using
a Deuterated Internal Standard by GC-MS

This protocol outlines a general procedure for the extraction and quantification of PAHs from a
solid matrix (e.g., soil, tissue) using Benzo[c]phenanthrene-d5 as an internal standard. The
use of a deuterated standard is crucial for accurate quantification by correcting for variations in
extraction efficiency and instrument response.[1][6]

1. Sample Preparation and Fortification:
» Weigh a homogenized sample (e.g., 3-10 grams) into a centrifuge tube.[1][7]

 Fortify the sample by adding a precise volume of the Benzo[c]phenanthrene-d5 CRM
solution at a known concentration. This is the internal standard (1S).[1][8]

e A surrogate solution containing other deuterated PAHs may also be added to monitor the
efficiency of the extraction procedure for a wider range of compounds.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.lgcstandards.com/BJ/en/Benzo-c-phenanthrene-d5/p/TRC-B121902
https://www.medchemexpress.eu/benzo-c-phenanthrene-d5.html
https://www.pharmaffiliates.com/en/1795011-61-8-benzo-c-phenanthrene-d5-pasti010020.html
https://www.biomall.in/product/benzocphenanthrene-d5-25mg-b121902-25mg
https://www.medchemexpress.eu/benzo-c-phenanthrene-d5.html
https://www.lgcstandards.com/BJ/en/Benzo-c-phenanthrene-d5/p/TRC-B121902
https://www.benchchem.com/product/b586120?utm_src=pdf-body
https://www.alsenvironmental.co.uk/media-uk/method_statements/hawarden/contaminated-land-organics/tm218---polycyclic-aromatic-hydrocarbons-pah-in-soils-by-gcms-method-summary_16.pdf
https://www.mdpi.com/2305-6304/10/11/634
https://www.alsenvironmental.co.uk/media-uk/method_statements/hawarden/contaminated-land-organics/tm218---polycyclic-aromatic-hydrocarbons-pah-in-soils-by-gcms-method-summary_16.pdf
https://www.agilent.com/cs/library/applications/5990-6668EN.pdf
https://www.benchchem.com/product/b586120?utm_src=pdf-body
https://www.alsenvironmental.co.uk/media-uk/method_statements/hawarden/contaminated-land-organics/tm218---polycyclic-aromatic-hydrocarbons-pah-in-soils-by-gcms-method-summary_16.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Methods-&-Protocols/TG-51991-Determination-PAH-Aliphatic-Hydrocarbons-Fish-TG51991-E.pdf
https://www.alsenvironmental.co.uk/media-uk/method_statements/hawarden/contaminated-land-organics/tm218---polycyclic-aromatic-hydrocarbons-pah-in-soils-by-gcms-method-summary_16.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

. Extraction:

Add the appropriate extraction solvent mixture. Common mixtures include
hexane:acetone:triethylamine (50:45:5 v/v) for soil or acetonitrile for fatty samples.[1][7]

Perform mechanical extraction using a shaker or vortex mixer for a specified period to
ensure thorough mixing and transfer of the analytes from the matrix to the solvent.[1][7]

Centrifuge the sample to separate the solid matrix from the solvent extract.[7]
. Extract Cleanup:
Transfer an aliquot of the supernatant (the solvent extract) to a clean tube.

If necessary, perform a cleanup step to remove co-extracted interfering compounds. This is
often achieved using Solid Phase Extraction (SPE) with a silica or florisil cartridge.[3][9]

Elute the analytes from the SPE cartridge with a suitable solvent and concentrate the extract
to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

. GC-MS Analysis:
Transfer the final extract to an autosampler vial for analysis.

Inject an aliquot of the extract into a Gas Chromatograph-Mass Spectrometer (GC-MS)
system.[1]

The GC separates the different PAHs based on their boiling points and interaction with the
capillary column (e.g., a DB-5msUI column).[7]

The Mass Spectrometer is operated in Selective lon Monitoring (SIM) or Multiple Reaction
Monitoring (MRM) mode for high sensitivity and specificity.[1][7][9] Specific ions for both the
native PAH and the deuterated internal standard are monitored.

. Quantification:

A calibration curve is generated using standards containing known concentrations of the
target PAHs and a constant concentration of the Benzo[c]phenanthrene-d5 internal

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.alsenvironmental.co.uk/media-uk/method_statements/hawarden/contaminated-land-organics/tm218---polycyclic-aromatic-hydrocarbons-pah-in-soils-by-gcms-method-summary_16.pdf
https://www.agilent.com/cs/library/applications/5990-6668EN.pdf
https://www.alsenvironmental.co.uk/media-uk/method_statements/hawarden/contaminated-land-organics/tm218---polycyclic-aromatic-hydrocarbons-pah-in-soils-by-gcms-method-summary_16.pdf
https://www.agilent.com/cs/library/applications/5990-6668EN.pdf
https://www.agilent.com/cs/library/applications/5990-6668EN.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Methods-&-Protocols/TG-51991-Determination-PAH-Aliphatic-Hydrocarbons-Fish-TG51991-E.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10179879/
https://www.alsenvironmental.co.uk/media-uk/method_statements/hawarden/contaminated-land-organics/tm218---polycyclic-aromatic-hydrocarbons-pah-in-soils-by-gcms-method-summary_16.pdf
https://www.agilent.com/cs/library/applications/5990-6668EN.pdf
https://www.alsenvironmental.co.uk/media-uk/method_statements/hawarden/contaminated-land-organics/tm218---polycyclic-aromatic-hydrocarbons-pah-in-soils-by-gcms-method-summary_16.pdf
https://www.agilent.com/cs/library/applications/5990-6668EN.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10179879/
https://www.benchchem.com/product/b586120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

standard.[1]

e The concentration of the target PAH in the sample is calculated by comparing the peak area
ratio of the native analyte to the deuterated internal standard against the calibration curve.[1]
This internal standard method effectively corrects for any loss of analyte during the sample
preparation steps.

Visualized Experimental Workflow

The following diagram illustrates the key stages of the analytical workflow described in the
experimental protocol.
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Caption: Workflow for PAH analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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